Cas no 25699-90-5 (Benzonitrile,2-(1H-indol-1-yl)-)

• Product name: Benzonitrile,2-(1H-indol-1-yl)-
• CAS No: 25699-90-5
• MF: C₁₅H₁₀N₂
• MW: 218.2533
• CID: 242178
• PubChem ID: 2735871

Benzonitrile,2-(1H-indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(1H-indol-1-yl)-
• 2-indol-1-ylbenzonitrile
• 1-(2-cyanophenyl)-indole
• 1-(2-Cyanophenyl)indole
• 1-o-Cyanophenylindol
• 2-(1h-indol-1-yl)benzonitrile
• 2-(indol-1-yl)benzonitrile
• 2-indol-1-yl-benzonitrile
• AC1MC4AY
• Maybridge3_006779
• Oprea1_346665
• SureCN699112
• CCG-45500
• IDI1_018166
• SR-01000004606
• DTXSID40370991
• SCHEMBL699112
• HMS1450E03
• SR-01000004606-1
• SR-01000004606-2
• 25699-90-5

• Inchi： InChI=1S/C15H10N2/c16-11-13-6-2-4-8-15(13)17-10-9-12-5-1-3-7-14(12)17/h1-10H
• InChI Key： YOWVTEBFRUVRBT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C#N)C2C(=CC=CC=2)C=C1

Computed Properties

• Exact Mass: 218.0845
• Monoisotopic Mass: 218.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 28.72